Cas no 2034319-63-4 (N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]oxane-4-carboxamide)

• Product Name: N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]oxane-4-carboxamide
• CAS No: 2034319-63-4
• MF: C₁₉H₂₈N₄O₂
• MW: 344.4512
• CID: 5348677
• Update Time: 2025-07-08

N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]oxane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]oxane-4-carboxamide
• N-(1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl)tetrahydro-2H-pyran-4-carboxamide

• Inchi： 1S/C19H28N4O2/c24-19(14-7-11-25-12-8-14)20-16-5-9-23(10-6-16)18-13-15-3-1-2-4-17(15)21-22-18/h13-14,16H,1-12H2,(H,20,24)
• InChI Key： QKNSOTFLWDSFIV-UHFFFAOYSA-N
• SMILES： O1C([H])([H])C([H])([H])C([H])(C([H])([H])C1([H])[H])C(N([H])C1([H])C([H])([H])C([H])([H])N(C2C([H])=C3C(C([H])([H])C([H])([H])C([H])([H])C3([H])[H])=NN=2)C([H])([H])C1([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 447
• XLogP3: 1.7
• Topological Polar Surface Area: 67.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]oxane-4-carboxamide

Comprehensive Overview of N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]oxane-4-carboxamide (CAS No. 2034319-63-4)

The compound N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]oxane-4-carboxamide (CAS No. 2034319-63-4) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. With its intricate heterocyclic framework, this compound is often studied for its potential pharmacological properties and biological activity. Researchers are particularly interested in its molecular interactions and its potential applications in targeting specific enzyme pathways or receptor systems.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in high-throughput screening and computational drug design. The 5,6,7,8-tetrahydrocinnolin-3-yl moiety, a key component of this compound, is known for its role in modulating protein-ligand binding and enhancing bioavailability. This makes N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]oxane-4-carboxamide a promising candidate for further investigation in drug development pipelines.

One of the most frequently searched topics related to this compound revolves around its synthetic route and scalability. Chemists and pharmaceutical scientists often inquire about the optimal reaction conditions for its preparation, as well as the yield optimization strategies. Additionally, the piperidin-4-yl and oxane-4-carboxamide segments are critical for understanding its stereochemical properties and conformational stability, which are essential for its therapeutic efficacy.

The growing interest in precision medicine and personalized therapeutics has further highlighted the importance of compounds like N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]oxane-4-carboxamide. Its potential to interact with disease-specific targets aligns with the current focus on targeted drug delivery and minimizing off-target effects. This is particularly relevant in the context of neurodegenerative diseases and inflammatory disorders, where selective modulation of signaling pathways is crucial.

From a structural-activity relationship (SAR) perspective, the compound's hydrogen-bonding capabilities and lipophilic character are often discussed in scientific literature. These features are instrumental in determining its membrane permeability and metabolic stability, which are critical factors in lead compound optimization. Moreover, the integration of computational modeling techniques has enabled researchers to predict its binding affinity with greater accuracy.

Another area of interest is the compound's potential role in combination therapies. With the rise of multi-target drug discovery, N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]oxane-4-carboxamide could be explored as part of a synergistic treatment regimen. This approach is particularly valuable in addressing complex diseases such as cancer and autoimmune conditions, where single-target therapies often fall short.

In conclusion, N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]oxane-4-carboxamide (CAS No. 2034319-63-4) represents a fascinating area of research with broad implications for modern pharmacology. Its unique chemical architecture and potential biological applications make it a subject of ongoing exploration. As the scientific community continues to unravel its mechanisms, this compound may pave the way for innovative therapeutic interventions in the years to come.